Cas no 69169-03-5 (methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate)

• Product Name: methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
• CAS No: 69169-03-5
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 973196
• PubChem ID: 12474978
• Update Time: 2025-04-19

methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-nitrobenzo[d]isoxazol-3-yl)acetate
• methyl 2-(5-nitro-1,2-benzoxazol-3-yl)acetate
• AB44718
• 69169-03-5
• DTXSID60499673
• METHYL2-(5-NITROBENZO[D]ISOXAZOL-3-YL)ACETATE
• Methyl (5-nitro-1,2-benzoxazol-3-yl)acetate

• Inchi： 1S/C10H8N2O5/c1-16-10(13)5-8-7-4-6(12(14)15)2-3-9(7)17-11-8/h2-4H,5H2,1H3
• InChI Key： NOVRJWNUKYEYCI-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CC(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04300
• Monoisotopic Mass: 236.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.15000
• LogP: 1.97470